Cas no 400085-63-4 (1-[2,4-dichloro-5-(propan-2-yloxy)phenyl]-1H-1,2,3,4-tetrazole-5-thiol)

• Product Name: 1-[2,4-dichloro-5-(propan-2-yloxy)phenyl]-1H-1,2,3,4-tetrazole-5-thiol
• CAS No: 400085-63-4
• MF: C₁₀H₁₀Cl₂N₄OS
• MW: 305.183598041534
• CID: 5270491
• Update Time: 2025-05-20

1-[2,4-dichloro-5-(propan-2-yloxy)phenyl]-1H-1,2,3,4-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-[2,4-dichloro-5-(propan-2-yloxy)phenyl]-1H-1,2,3,4-tetrazole-5-thiol

• Inchi： 1S/C10H10Cl2N4OS/c1-5(2)17-9-4-8(6(11)3-7(9)12)16-10(18)13-14-15-16/h3-5H,1-2H3,(H,13,15,18)
• InChI Key： WMLNYMRAQDNGKX-UHFFFAOYSA-N
• SMILES： N1(C2=CC(OC(C)C)=C(Cl)C=C2Cl)C(=S)N=NN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-[2,4-dichloro-5-(propan-2-yloxy)phenyl]-1H-1,2,3,4-tetrazole-5-thiol

Professional Introduction to Compound with CAS No 400085-63-4 and Product Name: 1-[2,4-dichloro-5-(propan-2-yloxy)phenyl]-1H-1,2,3,4-tetrazole-5-thiol

Compound with the CAS number 400085-63-4 and the product name 1-[2,4-dichloro-5-(propan-2-yloxy)phenyl]-1H-1,2,3,4-tetrazole-5-thiol represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this compound incorporates several key functional groups, including chloro substituents, a tetrazole ring, and an alkoxy side chain, which collectively contribute to its unique chemical properties and biological relevance.

The tetrazole core in this molecule is particularly noteworthy, as tetrazole derivatives are known for their broad spectrum of biological activities. Tetrazoles are five-membered heterocyclic compounds containing four nitrogen atoms, and they often exhibit significant pharmacological properties. In particular, the thiol group at the 5-position of the tetrazole ring in this compound introduces a reactive site that can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. These reactivity features make the compound a valuable scaffold for further derivatization and development of novel therapeutic agents.

The presence of chloro substituents at the 2- and 4-positions of the phenyl ring adds another layer of complexity to the compound's behavior. Chloro groups are commonly used in pharmaceutical chemistry due to their ability to enhance lipophilicity and metabolic stability. Additionally, they can serve as leaving groups in nucleophilic aromatic substitution reactions, allowing for further functionalization of the molecule. The propan-2-yloxy group at the 5-position of the phenyl ring introduces a hydrophobic aliphatic chain, which can influence the compound's solubility and interaction with biological targets.

Recent studies have highlighted the importance of tetrazole derivatives in drug discovery. For instance, tetrazole-based compounds have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific arrangement of functional groups in this compound makes it a promising candidate for further exploration in these areas. The combination of the tetrazole-thiol moiety with the chloro-substituted phenyl ring suggests that this molecule may exhibit unique interactions with biological targets compared to other derivatives.

One particularly intriguing aspect of this compound is its potential application in targeted therapy. The structural features of this molecule allow it to engage with specific biological pathways or receptors, making it a candidate for use in precision medicine approaches. For example, studies have shown that tetrazole derivatives can modulate enzyme activity by acting as competitive inhibitors or by altering enzyme conformation. The reactivity of the thiol group also suggests that this compound could be used in redox-sensitive drug delivery systems, where it could release active species in response to changes in cellular redox status.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tetrazole ring typically involves cycloaddition reactions between azides and alkynes, while the functionalization of the phenyl ring with chloro and alkoxy groups requires selective halogenation and etherification techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

In terms of pharmacokinetic properties, preliminary studies suggest that this compound exhibits good solubility in organic solvents but limited water solubility. This characteristic may necessitate formulation strategies designed to enhance its bioavailability when used in therapeutic applications. Additionally, computational modeling has been employed to predict potential interactions between this compound and biological targets, providing insights into its mechanism of action.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agricultural chemistry, where tetrazole derivatives have shown promise as herbicides or fungicides due to their ability to disrupt essential metabolic pathways in plants. Furthermore, its structural features make it a candidate for development as a material science application, such as a precursor for conductive polymers or organic semiconductors.

As research continues to uncover new biological activities and synthetic methodologies for tetrazole derivatives like this one, their importance in chemical biology is likely to grow. The ability to fine-tune their structure allows researchers to develop molecules with tailored properties for specific applications. This flexibility makes them invaluable tools for both academic research and industrial development.

In conclusion,1-[2,4-dichloro-5-(propan-2-yloxy)phenyl]-1H-1,2,3,4-tetrazole-5-thiol represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique combination of functional groups positions it as a promising candidate for further investigation across multiple disciplines. As our understanding of its properties grows，so too will its potential applications，making it an exciting area for future research endeavors.